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Compound of Interest

Compound Name: 1,16-Hexadecanediol

Cat. No.: B1329467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the health and safety

considerations for 1,16-Hexadecanediol (CAS No. 7735-42-4), a long-chain linear diol. This

document is intended for professionals in research, development, and manufacturing who may

handle this chemical. The guide synthesizes available toxicological data, outlines safe handling

procedures, and details first aid and emergency response protocols. All quantitative data is

presented in structured tables, and a logical workflow for safety assessment and handling is

provided as a visual guide.

Chemical and Physical Properties
1,16-Hexadecanediol is a white to off-white solid at room temperature.[1] Its linear structure,

with hydroxyl groups at both ends, dictates its physical properties and reactivity.[1]

Table 1: Physical and Chemical Properties of 1,16-Hexadecanediol
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Property Value Reference(s)

Molecular Formula C₁₆H₃₄O₂ [2]

Molecular Weight 258.44 g/mol [2]

CAS Number 7735-42-4 [2]

Appearance
White to off-white solid

(powder/crystal)

Melting Point 91-94 °C

Boiling Point 197-199 °C at 3 mmHg

Solubility
Soluble in hot ethanol and

organic solvents.

Toxicological Profile
Available data indicates that 1,16-Hexadecanediol has a low acute toxicity profile. However, it

is classified as a skin irritant.

Acute Toxicity
The primary routes of occupational exposure are oral, dermal, and inhalation.

Table 2: Acute Toxicity Data for 1,16-Hexadecanediol

Endpoint Species Route Value
Classificati
on

Reference(s
)

LD₅₀ Rat Oral > 5000 mg/kg Low Toxicity

LC₅₀ Rat Inhalation

> 5.07 mg/L

(4-hour

exposure)

Low Toxicity

No specific dermal LD₅₀ data was identified in the reviewed literature.
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Irritation and Sensitization
1,16-Hexadecanediol is classified as a skin irritant.

GHS Hazard Statement: H315 - Causes skin irritation.

Signal Word: Warning.

No quantitative data for eye irritation, such as Draize test scores, were found. However,

standard precautions should be taken to avoid eye contact. There is no available data to

suggest that 1,16-Hexadecanediol is a skin sensitizer.

Experimental Protocols
Detailed experimental protocols for toxicological studies specific to 1,16-Hexadecanediol are

not readily available in the public domain. However, standardized test guidelines, such as those

established by the Organisation for Economic Co-operation and Development (OECD), are

typically followed for regulatory safety assessments.

Acute Oral Toxicity (Based on OECD Test Guideline 423)
Principle: A stepwise procedure is used with a limited number of animals. A test dose is

administered to a single animal. Depending on the outcome, additional animals are dosed at

the same or a lower fixed dose level. The method allows for the determination of a range for

the median lethal dose (LD₅₀).

Methodology:

Animals: Typically, young adult female rats are used. Animals are fasted prior to dosing.

Dose Administration: The test substance is administered in a single dose by gavage using

a stomach tube. A suitable vehicle may be used if the substance is a solid.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.
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Acute Inhalation Toxicity (Based on OECD Test
Guideline 403)

Principle: Animals are exposed to the test substance, generated as an aerosol or vapor, for a

defined period (typically 4 hours).

Methodology:

Animals: Young adult rats of a single sex (or both, if appropriate) are used.

Exposure: Animals are exposed in a dynamic inhalation chamber. For powders, a nose-

only exposure system is often used to prevent ingestion from grooming.

Concentration: The concentration of the test substance in the chamber is monitored. A limit

test at a high concentration (e.g., 5 mg/L) may be performed if low toxicity is expected.

Observation: Animals are observed for clinical signs of toxicity and mortality during and

after exposure for a period of 14 days. Body weights are recorded.

Necropsy: A gross necropsy is performed on all animals.

Acute Dermal Irritation (Based on OECD Test Guideline
404)

Principle: The test substance is applied to a small area of skin on an experimental animal

(typically an albino rabbit) for a fixed period. The skin is then observed for signs of erythema

(redness) and edema (swelling).

Methodology:

Animal Preparation: Approximately 24 hours before the test, the fur is removed from the

dorsal area of the animal.

Application: A 0.5 g or 0.5 mL dose of the test substance is applied to a small patch of skin

(approx. 6 cm²) and covered with a gauze patch. The exposure period is typically 4 hours.
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Scoring: The skin reactions (erythema and edema) are scored at 1, 24, 48, and 72 hours

after patch removal. Scores are used to calculate a Primary Irritation Index (PII) to classify

the substance.

Health and Safety Workflow
The following diagram illustrates a logical workflow for the health and safety assessment and

handling of a chemical such as 1,16-Hexadecanediol.
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Workflow for Chemical Safety Assessment and Handling

Phase 1: Hazard Identification

Phase 2: Risk Assessment

Phase 3: Risk Management & Control

Phase 4: Emergency Preparedness

Literature Review
(SDS, Databases)

Physical/Chemical
Property Analysis

Toxicological Data
Gathering

GHS Classification
(e.g., Skin Irritant)

Exposure Scenario
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Develop Safe
Handling SOPs
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Caption: A logical workflow for chemical safety assessment.
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Handling and Storage
Precautions for Safe Handling

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use only in areas with appropriate exhaust ventilation.

Wash hands thoroughly after handling.

Conditions for Safe Storage
Keep the container tightly sealed in a cool, well-ventilated area.

Store in a dry place.

Store away from direct sunlight and sources of ignition.

Recommended storage temperature is room temperature.

Personal Protective Equipment (PPE)
Appropriate PPE should be worn to minimize exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Reference(s)

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher if dust is

generated.

Body Protection

Lab coat or other protective

clothing to prevent skin

contact.

First Aid Measures
Table 4: First Aid Procedures for 1,16-Hexadecanediol Exposure
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Exposure Route First Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

Skin Contact

Immediately wash off with

soap and plenty of water.

Remove contaminated

clothing. Seek medical

attention as it is a skin irritant.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek medical attention.

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

seek immediate medical

attention.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing vapors, mist, or gas. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleaning: Sweep up and shovel. Soak up with inert absorbent material and

dispose of as hazardous waste. Keep in suitable, closed containers for disposal.
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Regulatory Information
TSCA: Listed on the TSCA Inventory (as inactive).

EC Number: 231-794-9.

GHS Classification: Skin Irritation (Category 2).

Conclusion
1,16-Hexadecanediol exhibits low acute toxicity via oral and inhalation routes. The primary

health hazard is skin irritation. Researchers and drug development professionals should

adhere to the recommended handling, storage, and personal protective equipment guidelines

outlined in this document to ensure a safe working environment. In case of exposure, the

specified first aid measures should be followed promptly. A thorough risk assessment, as

outlined in the provided workflow, is crucial before initiating any new work with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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